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Compound of Interest

Compound Name: 3-Nonanol

Cat. No.: B1585245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and vapor

pressure of 3-Nonanol, a secondary alcohol with applications in various scientific and industrial

fields. The data and experimental protocols are presented to support research, development,

and quality control activities.

Core Physicochemical Data of 3-Nonanol
The following tables summarize the key quantitative data for the boiling point and vapor

pressure of 3-Nonanol.

Table 1: Boiling Point of 3-Nonanol

Parameter Value Conditions Source(s)

Boiling Point 192-194 °C 760 mmHg [1]

Boiling Point 195 °C 760 mmHg [2][3]

Boiling Point 196.6 °C 760 mmHg [4]

Table 2: Vapor Pressure of 3-Nonanol
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Temperature (°C) Vapor Pressure (mmHg) Source(s)

25 0.1 [4]

93.85 10
The Journal of Chemical

Thermodynamics, 2007

114.85 20
The Journal of Chemical

Thermodynamics, 2007

135.85 40
The Journal of Chemical

Thermodynamics, 2007

152.85 100
The Journal of Chemical

Thermodynamics, 2007

175.85 200
The Journal of Chemical

Thermodynamics, 2007

195.85 400
The Journal of Chemical

Thermodynamics, 2007

Experimental Protocols
Detailed methodologies for the determination of boiling point and vapor pressure are crucial for

reproducible and accurate measurements. The following sections describe common

experimental protocols applicable to 3-Nonanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For pure compounds, the boiling point is a characteristic physical property.

1. Capillary Method (Micro-Boiling Point Determination)

This method is suitable for small sample volumes.

Apparatus: Thiele tube or similar heating block, thermometer, small test tube, and a sealed-

end capillary tube.
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Procedure:

A small amount of 3-Nonanol is placed in the test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The apparatus is heated gradually. Initially, a stream of bubbles will emerge from the open

end of the capillary tube as the trapped air expands and is expelled.

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles of the substance's vapor will emerge.

Heating is then discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube.

2. Distillation Method

This method is suitable for larger sample volumes and can also be used for purification.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

Procedure:

The 3-Nonanol sample is placed in the distillation flask along with boiling chips to ensure

smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The sample is heated, and as it boils, the vapor rises, surrounds the thermometer bulb,

and then passes into the condenser.

The temperature is recorded when it becomes constant. This stable temperature reading

is the boiling point of the liquid.
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Determination of Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

1. Transpiration Method

This is a dynamic method for determining vapor pressure.

Apparatus: A thermostatically controlled chamber, a saturator containing the substance

adsorbed on a solid support, a carrier gas supply with a flow meter, and a cold trap or

analytical system to quantify the transported substance.

Procedure:

A stream of an inert carrier gas (e.g., nitrogen or argon) is passed at a known and

constant flow rate through or over the sample of 3-Nonanol maintained at a constant

temperature.

The carrier gas becomes saturated with the vapor of the substance.

The amount of vapor transported by the gas is determined by condensing it in a cold trap

and measuring its mass, or by other analytical techniques.

The partial pressure of the substance, which is its vapor pressure at that temperature, is

calculated from the amount of substance transported and the total volume of the gas that

has passed through.

Visualizations
The following diagrams illustrate key concepts and workflows related to the physicochemical

properties of 3-Nonanol.
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Factors Influencing Vapor Pressure

Temperature

Vapor_PressureIncreases

Intermolecular_Forces Decreases (for stronger forces)

Click to download full resolution via product page

Caption: Relationship between temperature, intermolecular forces, and vapor pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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